Cas no 4265-57-0 (Propanoic acid,3,3'-[methylenebis(thio)]bis-)

• Product name: Propanoic acid,3,3'-[methylenebis(thio)]bis-
• CAS No: 4265-57-0
• MF: C₇H₁₂O₄S₂
• MW: 224.297780036926
• CID: 331019
• PubChem ID: 18601

Propanoic acid,3,3'-[methylenebis(thio)]bis- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-[methylenebis(thio)]bis-
• 3-({[(2-carboxyethyl)thio]methyl}thio)propanoic acid
• METHYLENEBIS(3-MERCAPTOPROPIONIC ACID)
• METHYLENEBIS(3-THIOPROPIONIC ACID)
• 3-([[(2-CARBOXYETHYL)THIO]METHYL]THIO)PROPANOIC ACID
• 3,3'-[methylenebis(thio)]bispropionic acid
• 3,3'-Methylenebisthiobispropanoic acid
• 4,6-Dithia-nonandisaeure
• 4,6-dithia-nonanedioic acid
• Formaldehyd-bis-(2-carboxy-aethylmercaptal)
• Methylen-bis-thiohydracrylsaeure
• Methylen-dithiopropionsaeure
• 3-(2-carboxyethylsulfanylmethylsulfanyl)propanoic acid
• 3-({[(2-carboxyethyl)sulfanyl]methyl}sulfanyl)propanoic acid
• METHYLENEBIS(3-MERCAPTOPROPIONICACID)
• CCG-52403
• DTXSID60195380
• beta, beta'-(Methylenedithio)-dipropionic acid
• 3,3'-[Methylenebis(thio)]bis[propanoic acid]
• SR-01000641642-1
• EINECS 224-251-2
• 4265-57-0
• SCHEMBL6003905
• HMS562I11
• FT-0628877
• Maybridge1_007403
• 3,3'-methylenebis(sulfanediyl)dipropanoic acid
• Propanoic acid, 3,3'-[methylenebis(thio)]bis-
• 3,3'-(Methylenebis(thio))bispropionic acid
• 86YUD29XF6
• AKOS024319299
• NS00031222
• DB-070328
• 3,3'-(Methylenedithio)dipropionic acid
• KAHUZKHNNDOJNT-UHFFFAOYSA-N
• 4,6-Dithianonanedioic acid
• G77448

• MDL： MFCD00020522
• Inchi： InChI=1S/C7H12O4S2/c8-6(9)1-3-12-5-13-4-2-7(10)11/h1-5H2,(H,8,9)(H,10,11)
• InChI Key： KAHUZKHNNDOJNT-UHFFFAOYSA-N
• SMILES： C(CSCSCCC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 224.01800
• Monoisotopic Mass: 224.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Melting Point: 138 °C
• PSA: 125.20000
• LogP: 1.35970

Propanoic acid,3,3'-[methylenebis(thio)]bis- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Propanoic acid,3,3'-[methylenebis(thio)]bis- Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on Propanoic acid,3,3'-[methylenebis(thio)]bis-

Propanoic Acid, 3,3'-[Methylenebis(thio)]bis-: A Comprehensive Overview

The compound with CAS No. 4265-57-0, commonly referred to as Propanoic acid, 3,3'-[methylenebis(thio)]bis-, is a versatile organic compound with significant applications in various industries. This compound is also known by its alternative names, including methylenebis(thio)propanoic acid and MBT (methylene bis thio propanoate). Its unique chemical structure and properties make it a valuable component in numerous chemical processes and products.

Propanoic acid, 3,3'-[methylenebis(thio)]bis- is characterized by its sulfur-containing thioether groups, which contribute to its distinctive reactivity and stability. The molecule consists of two propanoic acid units connected by a methylene bridge (-CH₂-), with each unit bearing a thio group (-S-). This structure not only enhances its solubility in organic solvents but also enables it to participate in a wide range of chemical reactions, including polymerization and cross-linking processes.

Recent studies have highlighted the potential of methylenebis(thio)propanoic acid in the field of material science. Researchers have explored its use as a building block for synthesizing advanced polymers and composites. For instance, its ability to form stable cross-links has been leveraged in the development of high-performance adhesives and coatings. These materials exhibit improved mechanical properties, such as enhanced tensile strength and thermal stability, making them suitable for applications in aerospace and automotive industries.

In the pharmaceutical industry, Propanoic acid, 3,3'-[methylenebis(thio)]bis- has shown promise as an intermediate in drug synthesis. Its sulfur-containing groups can act as reactive sites for attaching bioactive molecules, enabling the creation of novel drug candidates with improved pharmacokinetic profiles. Recent research has focused on its role in developing anti-inflammatory agents and antioxidants, where its thio groups play a critical role in modulating biological activity.

The environmental impact of methylenebis(thio)propanoic acid has also been a topic of interest. Studies have demonstrated that it can be effectively used as a biodegradable additive in plastics and other materials. Its ability to undergo microbial degradation under specific conditions makes it an eco-friendly alternative to traditional additives that persist in the environment for extended periods.

From a manufacturing perspective, the synthesis of Propanoic acid, 3,3'-[methylenebis(thio)]bis- involves a multi-step process that typically includes thiolation reactions and subsequent purification steps. The optimization of these processes has been a focus of recent research efforts to enhance yield and reduce production costs. Innovations in catalytic systems have also been explored to improve the efficiency of the synthesis pathway.

In conclusion, Propanoic acid, 3,3'-[methylenebis(thio)]bis- (CAS No. 4265-57-0) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and recent advancements in its utilization underscore its importance as a key component in modern material science and pharmaceutical development. As research continues to uncover new potential uses for this compound, it is poised to play an even more significant role in shaping future technologies and products.